1,1,1-trifluorooct-7-yne-2,4-dione
Description
1,1,1-trifluorooct-7-yne-2,4-dione is a chemical compound with the molecular formula C8H7F3O2 . It is a member of the class of compounds known as diketones .
Molecular Structure Analysis
The molecular structure of this compound consists of eight carbon atoms, seven hydrogen atoms, three fluorine atoms, and two oxygen atoms . The molecular weight is 192.14 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1,1-trifluorooct-7-yne-2,4-dione involves the conversion of 1,1,1-trifluoro-6-hepten-3-one to the desired product through a series of reactions.", "Starting Materials": [ "1,1,1-trifluoro-6-hepten-3-one", "Sodium hydride", "Acetic anhydride", "Sulfuric acid", "Sodium hydroxide", "Hydrogen peroxide", "Sodium carbonate", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Deprotonation of 1,1,1-trifluoro-6-hepten-3-one with sodium hydride in methanol to form the corresponding enolate.", "Step 2: Acetylation of the enolate with acetic anhydride in the presence of sulfuric acid to form the acetylated enolate.", "Step 3: Treatment of the acetylated enolate with sodium hydroxide in methanol to form the corresponding alcohol.", "Step 4: Oxidation of the alcohol with hydrogen peroxide in the presence of sodium carbonate to form the corresponding ketone.", "Step 5: Treatment of the ketone with sodium hydroxide in methanol to form the corresponding enolate.", "Step 6: Reaction of the enolate with ethyl chloroformate to form the corresponding ethyl ester.", "Step 7: Treatment of the ethyl ester with sodium hydroxide in methanol to form the corresponding carboxylic acid.", "Step 8: Decarboxylation of the carboxylic acid with sodium hydroxide in methanol to form 1,1,1-trifluorooct-7-yne-2,4-dione." ] } | |
CAS No. |
2680533-40-6 |
Molecular Formula |
C8H7F3O2 |
Molecular Weight |
192.1 |
Purity |
95 |
Origin of Product |
United States |
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